5-(5-Butyl-2,4,6-trioxohexahydro-5-pyrimidinyl)pentanoic acid
Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
Industrial Production Methods
Chemical Reactions Analysis
Types of Reactions
5-(5-Butyl-2,4,6-trioxohexahydro-5-pyrimidinyl)pentanoic acid can undergo various chemical reactions, including:
Oxidation: This reaction involves the loss of electrons and an increase in oxidation state.
Reduction: This reaction involves the gain of electrons and a decrease in oxidation state.
Substitution: This reaction involves the replacement of one atom or group of atoms with another.
Common Reagents and Conditions
Major Products Formed
Scientific Research Applications
5-(5-Butyl-2,4,6-trioxohexahydro-5-pyrimidinyl)pentanoic acid is used in various scientific research applications, including:
Chemistry: It is used as a reagent in chemical synthesis and analysis.
Biology: It may be used in studies involving biochemical pathways and molecular interactions.
Industry: Limited use due to its specialized nature.
Comparison with Similar Compounds
Similar Compounds
Some similar compounds include:
- 5-(5-Allyl-2,4,6-trioxohexahydro-5-pyrimidinyl)pentanoic acid
- Other derivatives of hexahydro-5-pyrimidinylpentanoic acid
Uniqueness
5-(5-Butyl-2,4,6-trioxohexahydro-5-pyrimidinyl)pentanoic acid is unique due to its specific butyl group and the resulting chemical properties. Its rarity and specialized use in research further distinguish it from similar compounds .
Properties
CAS No. |
85301-24-2 |
|---|---|
Molecular Formula |
C13H20N2O5 |
Molecular Weight |
284.31 g/mol |
IUPAC Name |
5-(5-butyl-2,4,6-trioxo-1,3-diazinan-5-yl)pentanoic acid |
InChI |
InChI=1S/C13H20N2O5/c1-2-3-7-13(8-5-4-6-9(16)17)10(18)14-12(20)15-11(13)19/h2-8H2,1H3,(H,16,17)(H2,14,15,18,19,20) |
InChI Key |
OWYINPDSMPFVJL-UHFFFAOYSA-N |
Canonical SMILES |
CCCCC1(C(=O)NC(=O)NC1=O)CCCCC(=O)O |
Origin of Product |
United States |
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